Cas no 2034228-92-5 (2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide)

• Product name: 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034228-92-5
• MF: C₁₈H₁₇BrN₄O₂
• MW: 401.257182836533
• CID: 5926686
• PubChem ID: 121023426

2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide
• AKOS026705452
• 2-bromo-5-methoxy-N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]benzamide
• 2-bromo-5-methoxy-N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}benzamide
• F6573-0105
• 2034228-92-5
• 2-bromo-5-methoxy-N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)benzamide

• Inchi： 1S/C18H17BrN4O2/c1-23-17(7-8-22-23)16-6-3-12(10-20-16)11-21-18(24)14-9-13(25-2)4-5-15(14)19/h3-10H,11H2,1-2H3,(H,21,24)
• InChI Key： OEAMQNFJGFYEJR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1=CN=C(C=C1)C1=CC=NN1C)=O)OC

Computed Properties

• Exact Mass: 400.05349g/mol
• Monoisotopic Mass: 400.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide

2-Bromo-5-Methoxy-N-{6-(1-Methyl-1H-Pyrazol-5-Yl)Pyridin-3-Ylmethyl}Benzamide: A Comprehensive Overview

The compound 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034228-92-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate structure, which combines multiple functional groups, making it a subject of interest for researchers and industry professionals alike. The molecule's unique properties stem from its combination of a bromine atom, a methoxy group, and a pyrazole ring, all of which contribute to its reactivity and versatility.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery. The presence of the bromine atom in this compound allows for potential substitution reactions, which can be exploited to create derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of such compounds in the development of kinase inhibitors, a critical area in oncology research. The methoxy group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The pyrazole ring within the structure is another key feature. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's interactions within biological systems. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds with various protein targets, paving the way for more efficient drug design processes. The 1-methyl substitution on the pyrazole ring adds an additional layer of stability and modularity to the compound, further broadening its applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been particularly effective in achieving high yields and purity levels. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality. These methods are increasingly being adopted in industrial settings due to their efficiency and sustainability.

The pharmacological activity of 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-y lmethyl}benzamide has been a focal point of recent investigations. Studies have demonstrated its potential as an anti-inflammatory agent, with promising results in preclinical models. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further explore these applications.

From a materials science perspective, this compound exhibits interesting electronic properties that make it suitable for use in organic electronics. Its ability to act as a charge transport material has been leveraged in the development of advanced OLEDs (Organic Light Emitting Diodes). Recent breakthroughs in nanotechnology have also enabled the incorporation of this compound into hybrid materials with enhanced mechanical and thermal stability.

In conclusion, 2-bromo-5-methoxy-N-{6-(1-methyl-1H-pyrazol-5-y l)pyridin-3-y lmethyl}benzamide (CAS No. 2034228-92-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions across various industries. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.